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Compound of Interest

Compound Name: 4-Chloro-4'-ethylbenzophenone

CAS No.: 71766-56-8

Cat. No.: B1302642 Get Quote

Executive Summary
This technical guide details the application of 4-Chloro-4'-ethylbenzophenone (CEBP) as a

Type II photoinitiator in ultraviolet (UV) radiation curing systems.[1] Unlike standard

benzophenone, CEBP incorporates an ethyl group to enhance solubility in non-polar oligomers

and a chlorine substituent to promote intersystem crossing (ISC) via the heavy atom effect.[1]

This guide provides formulation strategies, curing protocols, and mechanistic insights for

researchers developing UV-curable inks, coatings, and adhesives.[1]

Chemical Identity & Properties
CEBP functions as a bimolecular (Type II) photoinitiator, meaning it requires a hydrogen donor

(co-initiator) to generate reactive radicals.[1][2]

Table 1: Physicochemical Specifications
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Property Specification Notes

Chemical Name
(4-chlorophenyl)-(4-

ethylphenyl)methanone

CAS Number 71766-56-8

Molecular Weight 244.72 g/mol

Appearance
White to off-white crystalline

powder

Absorption Peak

nm (

);

nm (

)

Efficient in UVA range.[1][3]

Solubility
High in acrylates, organic

solvents; Low in water

Ethyl group improves

lipophilicity.[1]

Mechanism Type II (Hydrogen Abstraction) Requires amine synergist.[1][2]

Mechanism of Action
The photoinitiation efficiency of CEBP is superior to unsubstituted benzophenone due to the

Heavy Atom Effect introduced by the chlorine substituent.[1] This effect accelerates the

Intersystem Crossing (ISC) rate (

) from the excited singlet state (

) to the reactive triplet state (

), increasing the population of species available for hydrogen abstraction.[1]

Mechanistic Pathway[4][5]
Excitation: CEBP absorbs UV light, transitioning to the singlet state (

).[1][2]
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Intersystem Crossing (ISC): Rapid conversion to the triplet state (

), enhanced by the Cl atom.[1]

H-Abstraction: The

state interacts with a tertiary amine (co-initiator), forming an exciplex.[1] CEBP abstracts a
hydrogen from the amine's

-carbon.[1][2]

Radical Generation: Two radicals are formed:

Ketyl Radical: Relatively stable/inactive (terminator).[1]

Aminoalkyl Radical: Highly reactive, initiates polymerization.[1]

Diagram 1: Photoinitiation Pathway[1]
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Caption: Kinetic pathway of CEBP photoinitiation showing the critical role of the Heavy Atom

Effect in Triplet State formation.

Application Protocol: UV-Curable Coating
Formulation[1][6]
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This protocol describes the preparation of a standard UV-curable clear coat using CEBP.[1]

Materials Required[1][4][7][8]
Photoinitiator: 4-Chloro-4'-ethylbenzophenone (CEBP).[1]

Oligomer: Epoxy Acrylate (e.g., CN104) or Urethane Acrylate (for flexibility).[1]

Reactive Diluent: TPGDA (Tripropylene glycol diacrylate) or HDDA (1,6-Hexanediol

diacrylate).[1]

Co-Initiator: EDB (Ethyl-4-(dimethylamino)benzoate) or MDEA (N-Methyldiethanolamine).[1]

Equipment: High-shear mixer, UV Conveyor (Hg lamp or LED 365nm), Bar coater.

Formulation Strategy
The ethyl group makes CEBP highly compatible with hydrophobic resins.[1]

Recommended Concentration: 2.0% – 5.0% w/w.[1]

PI : Amine Ratio: Maintain a 1:1 to 1:1.5 molar ratio of CEBP to Amine synergist to combat

oxygen inhibition.[1]

Step-by-Step Workflow
Step 1: Premix Preparation[1]

Weigh the Reactive Diluent (e.g., TPGDA) into a light-shielded amber jar.[1]

Add CEBP (3.0 wt%) and Amine Synergist (3.0 wt%).[1]

Stir at 40°C for 15 minutes until fully dissolved. Note: CEBP dissolves faster than

unsubstituted benzophenone due to the ethyl tail.

Step 2: Oligomer Incorporation[1]
Add the Oligomer (e.g., Epoxy Acrylate, 60-70 wt%) to the premix.[1]

Add flow additives or stabilizers (e.g., MEHQ) if necessary.[1]
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Mix at 1000 RPM for 10 minutes. Ensure no bubbles remain.[1]

Step 3: Coating & Curing
Apply the formulation onto the substrate (PET film, glass, or paper) using a wire-wound bar

coater (target thickness: 12–24 µm).[1]

Pass through the UV conveyor.[1]

Lamp: Medium-pressure Mercury (Hg) lamp (H-bulb).[1]

Intensity: 100–300 mW/cm².[1]

Speed: Adjust conveyor speed to achieve a total energy dose of 300–600 mJ/cm².

Diagram 2: Experimental Workflow
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Phase 1: Formulation
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Caption: Operational workflow for formulating and curing CEBP-based UV coatings.
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Performance Characterization
To validate the efficacy of CEBP, the following analytical tests are recommended:

Double Bond Conversion (FTIR):

Monitor the disappearance of the acrylate C=C peak at 810 cm⁻¹ or 1407 cm⁻¹.[1]

Formula: Conversion (%) =

.[1]

Gel Content (Solvent Extraction):

Soak cured film in acetone for 24 hours.[1]

Dry and weigh residue.[1] High gel content (>90%) indicates successful crosslinking.[1]

Pendulum Hardness (König):

Measure surface hardness to verify surface cure (critical for Type II initiators which are

susceptible to oxygen inhibition).[1]

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Surface Tackiness Oxygen Inhibition

Increase Amine Synergist

concentration; Increase UV

intensity (peak irradiance).[1]

Yellowing Amine Oxidation

Reduce amine concentration;

switch to a less yellowing

amine (e.g., acrylated amine).

[1]

Poor Solubility Incompatible Resin

Ensure resin is not highly polar

(water-based).[1] CEBP is best

for 100% solids or solvent-

based systems.[1]

Slow Cure Speed Low Absorption

Check UV lamp output.[1]

Ensure emission overlaps with

CEBP absorption (250-350

nm).

Safety and Handling
Hazard Classification: Like most benzophenones, CEBP may be a skin irritant and toxic to

aquatic life with long-lasting effects.[1]

PPE: Wear nitrile gloves and safety goggles.[1]

Storage: Store in amber glass containers, away from direct light and heat sources.

Migration: For food packaging applications (FCM), verify specific migration limits (SML).

Benzophenone derivatives can migrate; consider polymeric photoinitiators if low migration is

strictly required.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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